Cas no 2228168-53-2 (2-(5-Bromopyrimidin-2-yl)propanal)

2-(5-Bromopyrimidin-2-yl)propanal structure
2228168-53-2 structure
Product Name:2-(5-Bromopyrimidin-2-yl)propanal
CAS No:2228168-53-2
MF:C7H7BrN2O
MW:215.047280550003
CID:5771689
PubChem ID:165645785
Update Time:2023-11-15

2-(5-Bromopyrimidin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

    • 2228168-53-2
    • 2-(5-bromopyrimidin-2-yl)propanal
    • EN300-1925626
    • 2-(5-Bromopyrimidin-2-yl)propanal
    • Inchi: 1S/C7H7BrN2O/c1-5(4-11)7-9-2-6(8)3-10-7/h2-5H,1H3
    • InChI Key: QWKGDRJQZOHOOJ-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C(C=O)C)=NC=1

Computed Properties

  • Exact Mass: 213.97418g/mol
  • Monoisotopic Mass: 213.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.8Ų

2-(5-Bromopyrimidin-2-yl)propanal Pricemore >>

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